N-(1-(tert-butyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-4-(pyrrolidin-1-ylsulfonyl)benzamide

• IUPAC Name: N-(1-tert-butyl-4-oxopyrazolo[3,4-d]pyrimidin-5-yl)-4-pyrrolidin-1-ylsulfonylbenzamide
• InChI: InChI=1S/C20H24N6O4S/c1-20(2,3)26-17-16(12-22-26)19(28)25(13-21-17)23-18(27)14-6-8-15(9-7-14)31(29,30)24-10-4-5-11-24/h6-9,12-13H,4-5,10-11H2,1-3H3,(H,23,27)
• InChI Key: MZAVRCNDSZHSBW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)N1C2=C(C=N1)C(=O)N(C=N2)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCCC4
• Molecular Formula: C20H24N6O4S
• Molecular Weight: 444.5 g/mol
• CAS No.: 899945-70-1

Description

N-(1-(tert-butyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-4-(pyrrolidin-1-ylsulfonyl)benzamide is a useful research compound. Its molecular formula is C20H24N6O4S and its molecular weight is 444.51. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Evaluation

• Synthetic Methodologies : Research has focused on synthesizing pyrimidine and pyrazole derivatives via methods such as microwave irradiative cyclocondensation, offering pathways to compounds with potential insecticidal and antibacterial properties (Deohate & Palaspagar, 2020). Similarly, other studies have developed novel series of pyrazolopyrimidines with anticancer and anti-5-lipoxygenase activities, showcasing the utility of these compounds in therapeutic contexts (Rahmouni et al., 2016).

• Anticancer and Antimicrobial Activities : Various synthesized heterocyclic compounds, including those related to pyrazolopyrimidines, have been evaluated for their antimicrobial and in vitro anticancer activity. Such studies not only expand the potential applications of these compounds in medical science but also contribute to the understanding of their mechanism of action (Fahim et al., 2021).

Molecular Modelling and Docking Studies

• Molecular Modelling : Research involving molecular modelling studies has confirmed the biological results obtained from synthesized compounds, aiding in the structure-activity relationship (SAR) analysis. These studies play a critical role in drug design and development, especially in identifying compounds with superior inhibitory profiles against targeted enzymes or receptors (Raffa et al., 2009).

Potential Antiviral Applications

• Anti-influenza Activity : The synthesis route to novel benzamide-based 5-aminopyrazoles and their derivatives has demonstrated significant antiviral activities against bird flu influenza (H5N1), suggesting the potential of these compounds in addressing viral outbreaks (Hebishy et al., 2020).

Mechanism of Action

Target of action

Pyrazolo[3,4-d]pyrimidines are a group of heterocyclic compounds that have been of interest to medicinal chemists due to their close similarity with the purine bases adenine and guanine . This suggests that “N-(1-(tert-butyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-4-(pyrrolidin-1-ylsulfonyl)benzamide” might interact with biological targets that also interact with these purine bases.